molecular formula C17H20N2OS B259547 N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide

Cat. No. B259547
M. Wt: 300.4 g/mol
InChI Key: QVCGIGUGVRKOMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide, also known as CTDP-1, is a synthetic compound that has been studied for its potential therapeutic applications. CTDP-1 belongs to a class of compounds known as bicyclic amides, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide is not fully understood, but it is believed to involve the modulation of ion channels in the nervous system. Specifically, this compound has been shown to enhance the activity of certain potassium channels in neurons, which may result in increased neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. For example, it has been shown to enhance the activity of certain potassium channels in neurons, which may result in increased neuronal excitability and neurotransmitter release. Additionally, this compound has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide in laboratory experiments is its relatively simple synthesis method. Additionally, its ability to modulate ion channels in the nervous system makes it a potentially useful tool for studying neuronal function. However, as with any experimental compound, there may be limitations in terms of its specificity and potential off-target effects.

Future Directions

There are several potential future directions for research involving N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide. One area of interest is its potential therapeutic applications in neurological disorders such as epilepsy. Additionally, further investigation into its mechanism of action and effects on ion channels in the nervous system could yield valuable insights into neuronal function. Finally, there may be potential applications for this compound in the field of drug discovery, as its bicyclic amide structure may be useful in the development of novel compounds with therapeutic potential.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide has been described in several research articles. One common method involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene with bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride in the presence of a catalyst such as pyridine. The resulting product is then purified using various chromatographic techniques.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential applications in various fields of scientific research. In particular, it has been investigated for its ability to modulate ion channels in the nervous system. This compound has been shown to enhance the activity of certain potassium channels in neurons, which may have implications for the treatment of neurological disorders such as epilepsy.

properties

Molecular Formula

C17H20N2OS

Molecular Weight

300.4 g/mol

IUPAC Name

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)bicyclo[2.2.1]heptane-3-carboxamide

InChI

InChI=1S/C17H20N2OS/c18-9-14-12-3-1-2-4-15(12)21-17(14)19-16(20)13-8-10-5-6-11(13)7-10/h10-11,13H,1-8H2,(H,19,20)

InChI Key

QVCGIGUGVRKOMY-UHFFFAOYSA-N

SMILES

C1CCC2=C(C1)C(=C(S2)NC(=O)C3CC4CCC3C4)C#N

Canonical SMILES

C1CCC2=C(C1)C(=C(S2)NC(=O)C3CC4CCC3C4)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.